(R)-N-(4-(4-Methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-YL)phenyl)acetamide

• IUPAC Name: (5R)-1-acetyl-6-(4-aminophenyl)-5-methyldiazinan-3-one
• InChI: InChI=1S/C13H17N3O2/c1-8-7-12(18)15-16(9(2)17)13(8)10-3-5-11(14)6-4-10/h3-6,8,13H,7,14H2,1-2H3,(H,15,18)/t8-,13?/m1/s1
• InChI Key: IBFVIPGCWFTIIL-UOGPZTOASA-N
• Canonical SMILES: CC1CC(=O)NN(C1C2=CC=C(C=C2)N)C(=O)C
• Isomeric SMILES: C[C@@H]1CC(=O)NN(C1C2=CC=C(C=C2)N)C(=O)C
• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol

Description

(R)-N-(4-(4-Methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-YL)phenyl)acetamide is a useful research compound. Its molecular formula is C13H17N3O2 and its molecular weight is 247.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Cardiotonic Activity : This compound is recognized for its potent positive inotropic (heart muscle contraction enhancing) effect in dogs, as highlighted in the study by Robertson et al. (1986). They have prepared several analogues of this compound and demonstrated its significant oral activity, suggesting potential in treating heart conditions (Robertson et al., 1986).

• Effects on Canine Ventricular Myocardium : Takahashi et al. (2000) studied the effects of a metabolite of this compound on dog ventricular trabeculae, finding a positive inotropic effect partly due to an increase in myofibrillar Ca2+ sensitivity. This suggests its utility in enhancing cardiac function (Takahashi, Talukder, & Endoh, 2000).

• NMR Spectroscopy in Structural Elucidation : The complex structure of a related compound was analyzed using pulsed-field-gradient heteronuclear NMR by Pollesello and Nore (2003). This study underscores the importance of advanced NMR techniques in understanding the structural intricacies of such compounds (Pollesello & Nore, 2003).

• Pharmaceutical Patent Analysis : Habernickel (2002) provided an overview of patents involving pyridazino(4,5-b)indole-1-acetamide compounds, highlighting their diverse potential activities including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic applications (Habernickel, 2002).

• Synthesis and Cardiotonic Activity Studies : A study by Wang et al. (2008) focused on the synthesis and structure-activity relationship of pyridazinone derivatives, including this compound, as cardiotonic agents. They demonstrated clear cardiotonic effects of certain compounds, underlining their potential therapeutic applications (Wang et al., 2008).

• Application in Base Oil Improvement : Nessim (2017) discussed the use of Pyridazinone derivatives, including this compound, in improving the quality of base oil, indicating its potential in industrial applications (Nessim, 2017).